Cas no 104-07-4 (Octadecanoic acid,cyclohexyl ester)

• Product Name: Octadecanoic acid,cyclohexyl ester
• CAS No: 104-07-4
• MF: C₂₄H₄₆O₂
• MW: 366.620848178864
• CID: 160095
• PubChem ID: 66903
• Update Time: 2025-04-19

Octadecanoic acid,cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,cyclohexyl ester
• cyclohexyl octadecanoate
• cyclohexyl stearate
• Cyclohexyl-stearat
• EINECS 203-171-1
• stearic acid cyclohexyl ester
• Stearinsaeure-cyclohexylester
• Stearoyloxy-cyclohexan
• Octadecanoic acid cyclohexyl ester
• NS00023278
• DTXSID30146203
• NRVKWKPZZQHRSP-UHFFFAOYSA-N
• SCHEMBL181505
• 104-07-4

• Inchi： 1S/C24H46O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-24(25)26-23-20-17-16-18-21-23/h23H,2-22H2,1H3
• InChI Key： NRVKWKPZZQHRSP-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCCCCCC)=O)C1CCCCC1

Computed Properties

• Exact Mass: 366.35000
• Monoisotopic Mass: 366.35
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 18
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 10.3
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 0.8890
• Melting Point: 44°C
• Boiling Point: 457.35°C (rough estimate)
• Flash Point: 186°C
• Refractive Index: 1.4894 (estimate)
• PSA: 26.30000
• LogP: 8.12380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters